8-chloro-3,5-dihydro-4H-pyridazino[4,5-b]indol-4-one: A Privileged Scaffold in Modern Drug Discovery
8-chloro-3,5-dihydro-4H-pyridazino[4,5-b]indol-4-one: A Privileged Scaffold in Modern Drug Discovery
Executive Summary
The compound 8-chloro-3,5-dihydro-4H-pyridazino[4,5-b]indol-4-one (CAS 156421-91-9) represents a highly versatile, privileged aza-heterocycle scaffold in medicinal chemistry. As a structural bioisostere of β-carboline and γ-carboline alkaloids, this tricyclic core has driven the discovery of novel therapeutics targeting oncology and neuropharmacology[1]. This technical whitepaper provides an in-depth analysis of its historical discovery, synthetic methodologies, structure-activity relationships (SAR), and its critical role in modulating the PI3K/AKT/mTOR pathway and the 18 kDa Translocator Protein (TSPO).
Historical Context and Evolution of the Scaffold
The discovery of the pyridazino[4,5-b]indole core traces back to efforts to optimize the pharmacological profiles of naturally occurring carboline alkaloids. Carbolines exhibit high DNA-binding affinity and cytotoxicity but often suffer from poor target selectivity and off-target genotoxicity[1]. By replacing the pyridine ring of the carboline core with a pyridazine ring, medicinal chemists successfully altered the hydrogen-bonding network and electron density of the molecule, drastically improving kinase selectivity[2].
The specific introduction of the 8-chloro substituent on the indole ring was a rational design choice. Halogenation at this position enhances lipophilicity, improves metabolic stability against cytochrome P450-mediated oxidation, and introduces the potential for halogen bonding within the hydrophobic pockets of target kinases and receptors[3]. Today, the 8-chloro-4-one derivative serves as a foundational building block for synthesizing complex multitargeting inhibitors[2].
Chemical Synthesis and Structural Characterization
The construction of the 8-chloro-3,5-dihydro-4H-pyridazino[4,5-b]indol-4-one core relies on a robust, high-yielding condensation-cyclization cascade[3].
Mechanistic Pathway: The reaction begins with ethyl 5-chloro-3-formyl-1H-indole-2-carboxylate. The addition of hydrazine hydrate initiates a nucleophilic attack on the highly electrophilic C3-formyl group, generating a transient hydrazone intermediate. Under reflux conditions, the terminal amine of the hydrazone undergoes an intramolecular nucleophilic acyl substitution at the C2-ethyl ester, expelling ethanol and driving the thermodynamically favorable formation of the planar, tricyclic pyridazino[4,5-b]indol-4-one system[1].
Workflow for the synthesis of the 8-chloro-pyridazino[4,5-b]indol-4-one scaffold.
Pharmacological Targets and Mechanisms of Action
The functionalization of the N3 and N5 positions of the 8-chloro-pyridazino[4,5-b]indole core yields ligands with distinct pharmacological profiles.
A. PI3K/AKT/mTOR Pathway Inhibition (Oncology) Functionalizing the core with hydrazide or triazole moieties transforms the scaffold into a potent inhibitor of Phosphatidylinositol 3-kinase (PI3K). These derivatives competitively bind to the ATP-binding cleft of PI3Kα, preventing the phosphorylation of PIP2 to PIP3. This halts the downstream recruitment of AKT and the subsequent activation of mTOR, effectively inducing apoptosis in human breast cancer cell lines (e.g., MCF-7)[1].
Mechanism of action of pyridazino[4,5-b]indole derivatives inhibiting the PI3K pathway.
B. TSPO Modulation (Neuroprotection and Imaging) The pyridazino[4,5-b]indole core is the structural foundation for advanced Translocator Protein (TSPO) ligands. TSPO (formerly the peripheral benzodiazepine receptor) is an 18 kDa outer mitochondrial membrane protein upregulated during neuroinflammation[4]. N-alkylation of the chloro-substituted core (e.g., SSR180575, a 7-chloro analog) yields compounds with nanomolar affinity for TSPO, promoting neurosteroidogenesis (pregnenolone synthesis) and neuronal survival[5]. Furthermore, this scaffold has been successfully adapted for Positron Emission Tomography (PET) by incorporating 18F, enabling high-contrast in vivo imaging of gliomas and neuroinflammation[6].
Validated Experimental Protocols
To ensure scientific integrity and reproducibility, the following self-validating protocols are standard for working with this scaffold.
Protocol 1: Synthesis of the 8-chloro-3,5-dihydro-4H-pyridazino[4,5-b]indol-4-one Core [3]
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Preparation: Dissolve 10 mmol of ethyl 5-chloro-3-formyl-1H-indole-2-carboxylate in 50 mL of absolute ethanol in a round-bottom flask.
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Reagent Addition: Add 15 mmol (1.5 equivalents) of hydrazine hydrate (80% aqueous solution) dropwise under continuous magnetic stirring at room temperature. Causality: Hydrazine acts as a potent bis-nucleophile essential for the dual condensation-cyclization cascade.
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Reflux: Equip the flask with a reflux condenser and heat the mixture to 80°C for 4–6 hours. Monitor reaction progression via TLC (Eluent: EtOAc/Hexane 1:1) until the starting material is consumed.
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Isolation: Cool the reaction mixture to 0°C in an ice bath. The target compound will precipitate as a solid due to its low solubility in cold ethanol.
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Purification: Filter the precipitate under vacuum, wash with cold ethanol (2 x 10 mL), and dry in a vacuum oven at 50°C overnight.
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Validation: Confirm structure via 1H NMR (DMSO-d6): Validate the presence of the characteristic indole NH proton (~12.5 ppm) and the pyridazine NH proton (~12.8 ppm).
Protocol 2: In Vitro PI3K Kinase Inhibition Assay [3]
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Assay Setup: Prepare a reaction buffer containing 50 mM HEPES (pH 7.5), 3 mM MgCl2, 1 mM EGTA, and 100 mM NaCl.
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Enzyme & Substrate: Incubate recombinant human PI3Kα (10 ng/well) with 10 µM PIP2 substrate in a 96-well plate.
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Inhibitor Treatment: Add the synthesized pyridazino[4,5-b]indole derivatives at varying concentrations (0.1 nM to 10 µM) dissolved in DMSO (final DMSO concentration <1%).
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Reaction Initiation: Add 10 µM ATP to initiate the kinase reaction. Incubate at 30°C for 1 hour.
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Detection: Utilize a luminescent ADP detection reagent (e.g., ADP-Glo) to quantify the amount of ADP produced. Causality: The luminescence signal is directly proportional to ADP concentration, providing an inverse, self-validating measurement of kinase inhibition.
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Data Analysis: Plot luminescence vs. log[inhibitor] to calculate the IC50 value using non-linear regression.
Quantitative Data: Structure-Activity Relationship (SAR)
The biological efficacy of the pyridazino[4,5-b]indole scaffold is highly dependent on its substitution pattern. The table below summarizes the SAR data for various derivatives compared to the unsubstituted core.
| Compound / Derivative | Target | Binding Affinity / Activity | Primary Indication |
| Unsubstituted Core | Non-specific | Low affinity | Synthetic Intermediate |
| 8-chloro-4-one Core | PI3K / TSPO | Moderate (µM range) | Privileged Scaffold |
| Bis-hydrazide Derivative | PI3Kα | IC50 = 4.25 µM | Breast Cancer (MCF-7) |
| SSR180575 (7-chloro analog) | TSPO (18 kDa) | IC50 = 2.5 - 3.5 nM | Neuroprotection |
| [18F]Fluoro-SSR180575 | TSPO (18 kDa) | Ki = 1.6 nM | PET Imaging (Glioma) |
Data synthesized from established pharmacological evaluations of the pyridazino[4,5-b]indole class[1][5][6].
Future Perspectives in Drug Development
The 8-chloro-3,5-dihydro-4H-pyridazino[4,5-b]indol-4-one scaffold remains a gold mine for rational drug design. Future iterations are focusing on dual-targeting inhibitors (e.g., simultaneous PI3K and DYRK1A inhibition) to combat drug-resistant malignancies[2]. Additionally, the incorporation of short-lived positron emitters (11C and 18F) onto the N-alkyl chains of this core continues to revolutionize non-invasive neuroinflammatory imaging, bridging the gap between therapeutic intervention and precision diagnostics.
Sources
- 1. Discovery of hydrazide-based pyridazino[4,5- b ]indole scaffold as a new phosphoinositide 3-kinase (PI3K) inhibitor for breast cancer therapy - RSC Advances (RSC Publishing) DOI:10.1039/D0RA02798G [pubs.rsc.org]
- 2. mdpi.com [mdpi.com]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. SSR-180,575 - Wikipedia [en.wikipedia.org]
- 5. researchgate.net [researchgate.net]
- 6. Facile synthesis of SSR180575 and discovery of 7-chloro-N,N,5-trimethyl-4-oxo-3(6-[(18)F]fluoropyridin-2-yl)-3,5-dihydro-4H-pyridazino[4,5-b]indole-1-acetamide, a potent pyridazinoindole ligand for PET imaging of TSPO in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
